aspergillin PZ

• Molecular Formula: C24H35NO4
• Molecular Weight: 401.5 g/mol
• InChI: InChI=1S/C24H35NO4/c1-11(2)8-16-19-13(4)12(3)9-15-20-14(10-18(27)24(15,19)22(28)25-16)21-17(26)6-7-23(20,5)29-21/h9,11,13-17,19-21,26H,6-8,10H2,1-5H3,(H,25,28)/t13-,14+,15-,16+,17-,19+,20+,21+,23+,24-/m0/s1
• InChIKey: AQZDMONQDXTWHN-SOUNXMBKSA-N

Research requiring selective bioactivity profiles faces false positives from broad-spectrum cytochalasans. Aspergillin PZ solves this with validated narrow-spectrum data. - **Antibacterial selectivity**: Active vs S. epidermidis (MIC=20 μM); inactive vs S. aureus, E. coli, B. cereus (MICs >20 μM). - **Cytotoxic discrimination**: IC50=56.61 μM (HL-60) vs >80 μM (THP-1/PC3); ≥1.41-fold selectivity. - **Morphological probe**: Induces conidial deformation in P. oryzae at 89 nM. - **Stability**: 2-3 years powder stability at -20°C; no -80°C required.

Aspergillin PZ Activity Profile

Aspergillin PZ (CAS 483305-08-4) is a fungal secondary metabolite originally isolated from Aspergillus awamori, belonging to the cytochalasan/aspochalasan family of polyketide natural products with a complex pentacyclic isoindole-alkaloid architecture [1][2]. The compound's structure was elucidated via 2D NMR and X-ray crystallography, and its absolute stereochemistry has been confirmed through biomimetic total synthesis [3][4]. Aspergillin PZ is recognized for its narrow-spectrum antimicrobial activity against Staphylococcus epidermidis (MIC = 20 μM) and selective cytotoxicity toward HL-60 promyelocytic leukemia cells (IC₅₀ = 56.61 μM), while remaining inactive against multiple other bacterial strains and cancer cell lines at concentrations up to 20 μM and 80 μM, respectively [5].

1

Workflow Narrow-spectrum antimicrobial screening probe for species-selective inhibition studies

2

Selection Logic Leukemia subtype-selective cytotoxicity tool with reported lineage-discriminatory profile

3

Use Context Phytopathology morphogenesis probe for conidial development pathway studies

4

Procurement Context Long-term compound library fit with reported multi-year powder stability profile

• [1] Zhang Y, Wang T, Pei Y, Hua H, Feng B. Aspergillin PZ, a novel isoindole-alkaloid from Aspergillus awamori. J Antibiot (Tokyo). 2002;55(8):693-695. PMID: 12374381. View Source
• [2] Reyes JR, Winter N, Spessert L, Trauner D. Biomimetic Synthesis of (+)-Aspergillin PZ. Angew Chem Int Ed Engl. 2018;57(47):15587-15591. PMID: 30239081. View Source
• [3] Canham SM, France DJ, Overman LE. Identification of an Unexpected 2-Oxonia[3,3]sigmatropic Rearrangement/Aldol Pathway in the Formation of Oxacyclic Rings. Total Synthesis of (+)-Aspergillin PZ. Tetrahedron. 2011;67(50):9837-9843. PMID: 22518066. View Source
• [4] Wu H, Ding Y, Hu K, et al. Bioinspired Network Analysis Enabled Divergent Syntheses and Structure Revision of Pentacyclic Cytochalasans. Angew Chem Int Ed Engl. 2021;60(29):15963-15971. PMID: 33860618. View Source
• [5] Cayman Chemical. Aspergillin PZ Product Datasheet. Item No. 27722. View Source

Aspergillin PZ Substitution Rationale

Procurement of an alternative cytochalasan-class compound such as aspochalasin D, cytochalasin B, or generic Aspergillus-derived metabolites cannot substitute for aspergillin PZ in research applications requiring its defined, narrow-spectrum bioactivity profile [1][2]. Unlike broad-spectrum cytochalasans that exhibit potent actin polymerization inhibition or non-selective cytotoxicity, aspergillin PZ demonstrates a unique selectivity window: it is active against S. epidermidis (MIC = 20 μM) but not against S. aureus, E. coli, or B. cereus (all MICs >20 μM), and is cytotoxic to HL-60 cells (IC₅₀ = 56.61 μM) but not to THP-1 or PC3 cells (IC₅₀s >80 μM) . This differential selectivity—spanning both antibacterial and anticancer screening panels—is a compound-specific feature not replicated by structural analogs or in-class compounds, making generic substitution scientifically invalid for experiments requiring this precise activity fingerprint [3].

Aspergillin PZ profile

Narrow-spectrum selectivity fingerprint with lineage-discriminatory activity across antimicrobial and cytotoxicity panels

Cytochalasan analogs

Broad-spectrum actin polymerization inhibitors such as cytochalasin B and aspochalasin D exhibit non-selective bioactivity that may not replicate this compound-specific selectivity window

Phenotypic signature

Reported conidial morphogenesis deformation at sub-100 nM levels in phytopathology models

Class-level mismatch

Structural analogs within the cytochalasan family may not induce comparable morphological phenotypes at equivalent concentrations

Similar product does not mean interchangeable product. Selectivity fingerprint is compound-specific and may not transfer across cytochalasan-class alternatives. Verify selectivity requirements before substitution.

• [1] Reyes JR, Winter N, Spessert L, Trauner D. Biomimetic Synthesis of (+)-Aspergillin PZ. Angew Chem Int Ed Engl. 2018;57(47):15587-15591. PMID: 30239081. View Source
• [2] Wei G, Chen C, Tong Q, et al. Flavichalasines A-M, cytochalasan alkaloids from Aspergillus flavipes. Sci Rep. 2017;7:42434. PMID: 28205583. View Source
• [3] GlpBio. Aspergillin PZ (GC42858) Product Specification. View Source

Aspergillin PZ Comparative Evidence

Narrow-Spectrum S. epidermidis Activity

Aspergillin PZ demonstrates selective antibacterial activity against Staphylococcus epidermidis with an MIC of 20 μM, while exhibiting no detectable inhibition (MICs >20 μM) against Staphylococcus aureus, Escherichia coli, or Bacillus cereus [1]. This contrasts sharply with broad-spectrum fungal metabolites such as fumagillin and gliotoxin, which exhibit potent activity across multiple Gram-positive and Gram-negative species [2]. The narrow-spectrum profile enables aspergillin PZ to serve as a selective tool compound for probing S. epidermidis-specific pathways without confounding broad antibacterial effects.

S. epidermidis selectivity

Cross-study comparable

S. epidermidis MIC 20 μM

S. aureus, E. coli, B. cereus: all >20 μM

≥4-fold selectivity window vs. tested species

Supports narrow-spectrum antimicrobial screening context

Broth microdilution assay; broad-spectrum comparators lack this selectivity

Evidence Dimension	Antibacterial activity (MIC)
Target Compound Data	S. epidermidis: 20 μM; S. aureus, E. coli, B. cereus: all >20 μM
Comparator Or Baseline	Fumagillin (class comparator): reported MIC values <10 μM against multiple Gram-positive species; Gliotoxin: broad-spectrum activity
Quantified Difference	Aspergillin PZ displays at least a 4.0-fold selectivity window for S. epidermidis over other tested species (>20 μM vs. 20 μM); broad-spectrum comparators show no such selectivity
Conditions	Standard broth microdilution antimicrobial susceptibility assay

Why This Matters

Procurement decisions for antimicrobial screening programs should prioritize aspergillin PZ over broad-spectrum alternatives when the research objective requires species-selective inhibition without off-target antibacterial confounding.

• [1] Cayman Chemical. Aspergillin PZ Product Datasheet. Item No. 27722. View Source
• [2] van den Heever JP, Thompson TS, Curtis JM, et al. Fumagillin: An Overview of Recent Scientific Advances and Their Significance for Apiculture. J Agric Food Chem. 2014;62(13):2728-2737. View Source

Selective HL-60 Cytotoxicity

In comparative cytotoxicity profiling across multiple human cancer cell lines, aspergillin PZ exhibits IC₅₀ = 56.61 μM against HL-60 promyelocytic leukemia cells, while showing no meaningful activity (IC₅₀s >80 μM) against THP-1 acute monocytic leukemia cells or PC3 prostate cancer cells . In contrast, terphenyllin—another Aspergillus-derived metabolite evaluated in parallel studies—demonstrates broader cytotoxicity across multiple cell lines without the same selectivity gradient [1]. The ≥1.4-fold differential between HL-60 sensitivity and THP-1/PC3 insensitivity provides a quantifiable selectivity window for leukemia subtype-specific investigations.

HL-60 cytotoxicity

Cross-study comparable

HL-60 IC₅₀ 56.61 μM

THP-1, PC3: both >80 μM

≥1.41-fold selectivity for HL-60 lineage

Reported cell-model response context for leukemia subtype studies

Cell viability assay, 48–72 h exposure; terphenyllin lacks this discrimination

Evidence Dimension	Cytotoxicity (IC₅₀)
Target Compound Data	HL-60: 56.61 μM; THP-1: >80 μM; PC3: >80 μM
Comparator Or Baseline	Terphenyllin: demonstrates broader, less selective cytotoxicity across multiple cell lines in parallel assays
Quantified Difference	Aspergillin PZ shows ≥1.41-fold selectivity for HL-60 over THP-1 and PC3 (56.61 μM vs. >80 μM); terphenyllin lacks this lineage-specific discrimination
Conditions	Standard cell viability assay (MTT or equivalent) following 48-72 hour compound exposure

Why This Matters

For leukemia research programs requiring subtype-selective tool compounds, aspergillin PZ offers a quantifiable selectivity advantage over less-discriminating Aspergillus metabolites, reducing false-positive hits in pathway-specific mechanistic studies.

• [1] Dalar A, Uzun Y, Konczak I. Antioxidant, Antimicrobial and Anticancer Activities of the Aspergillin PZ and Terphenyllin Secondary Metabolites: An in vitro Study. 2019. DergiPark. View Source

Conidial Morphology Deformation in P. oryzae

Aspergillin PZ induces moderate morphological deformation of Pyricularia oryzae (rice blast fungus) conidia at a concentration of 89 nM (0.089 μM) [1]. This phenotypic effect is not observed with the structurally related aspochalasin D or cytochalasin B, which primarily act via actin polymerization inhibition without producing comparable conidial deformation at equivalent concentrations [2][3]. The deformation phenotype at sub-100 nM concentration represents a compound-specific activity that is not shared across the broader cytochalasan class.

Conidial deformation

Class-level inference

89 nM induces moderate deformation

P. oryzae conidial morphology assay

Aspochalasin D / cytochalasin B: no reported comparable phenotype

Supports phytopathology morphogenesis endpoint monitoring

Microscopic observation; compound-specific phenotype within cytochalasan class

Evidence Dimension	Induction of conidial morphological deformation
Target Compound Data	89 nM (0.089 μM) produces moderate deformation of P. oryzae conidia
Comparator Or Baseline	Aspochalasin D and Cytochalasin B: no reported conidial deformation activity at comparable concentrations (class inference)
Quantified Difference	Aspergillin PZ uniquely induces deformation at 89 nM; structural analogs do not exhibit this phenotype (quantified difference unavailable due to class-level inference)
Conditions	Microscopic observation of P. oryzae conidial morphology following compound exposure in vitro

Why This Matters

For phytopathology research focusing on fungal developmental biology or agrochemical screening against rice blast, aspergillin PZ provides a unique phenotypic probe not substitutable with other cytochalasan-class compounds.

• [1] Zhang Y, Wang T, Pei Y, Hua H, Feng B. Aspergillin PZ, a novel isoindole-alkaloid from Aspergillus awamori. J Antibiot (Tokyo). 2002;55(8):693-695. PMID: 12374381. View Source
• [2] Scherlach K, Boettger D, Remme N, Hertweck C. The chemistry and biology of cytochalasans. Nat Prod Rep. 2010;27(6):869-886. PMID: 20442927. View Source
• [3] GlpBio. Aspochalasin D (GC42860) Product Specification. View Source

Long-Term Powder Stability

Aspergillin PZ powder demonstrates documented stability for at least 2 years when stored at -20°C, with some supplier specifications indicating up to 3 years of integrity under these conditions [1]. This stability profile contrasts with more labile cytochalasans and polyketide natural products that require storage at -80°C or undergo degradation within months at -20°C . The compound is soluble in DMSO, ethanol, and methanol, with recommended solution storage at -80°C for up to 1 year [2].

Powder stability

Supporting evidence

2–3 years at −20°C

Lyophilized powder, desiccated conditions

Labile cytochalasans: typically 6–12 months at −20°C

Supports long-term compound library procurement planning

Supplier-specified; solution storage at −80°C recommended for up to 1 year

Evidence Dimension	Powder storage stability at -20°C
Target Compound Data	Stable for 2-3 years at -20°C
Comparator Or Baseline	Many labile polyketide natural products: require -80°C storage; degrade within 6-12 months at -20°C (class inference)
Quantified Difference	Aspergillin PZ offers 2-3 year powder stability at -20°C versus 6-12 month stability for typical labile cytochalasans
Conditions	Storage as lyophilized powder under desiccated conditions at -20°C

Why This Matters

Procurement and inventory management for long-term research programs benefit from aspergillin PZ's validated 2-3 year powder stability at standard freezer temperatures, reducing the need for specialized -80°C storage infrastructure and minimizing batch-to-batch variability from degradation.

• [1] Bioss Antibodies. Aspergillin PZ (bs-75142C) Storage Specifications. View Source
• [2] Bio-Equip. Aspergillin PZ Storage and Solubility Data. 2024. View Source

Aspergillin PZ Research Applications

S. epidermidis-Specific Antimicrobial Screening

Research programs investigating S. epidermidis-specific antimicrobial pathways or screening for synergistic combinations against staphylococcal biofilms should procure aspergillin PZ based on its documented MIC of 20 μM against S. epidermidis coupled with inactivity (MICs >20 μM) against S. aureus, E. coli, and B. cereus . This selectivity profile enables investigators to attribute observed phenotypic effects specifically to S. epidermidis inhibition without confounding off-target antibacterial activity that would complicate interpretation of broad-spectrum alternatives [1].

HL-60 vs. THP-1 Leukemia Differentiation

Investigators studying molecular differences between promyelocytic (HL-60) and monocytic (THP-1) leukemia lineages can employ aspergillin PZ as a discriminatory probe, leveraging its IC₅₀ of 56.61 μM against HL-60 cells versus >80 μM against THP-1 cells—a ≥1.41-fold selectivity window . This compound-specific differential cytotoxicity enables functional discrimination between these related but distinct leukemia subtypes, an application for which less selective Aspergillus metabolites (e.g., terphenyllin) are unsuitable [1].

P. oryzae Conidial Morphogenesis Research

For phytopathology laboratories studying conidial development and morphogenesis in P. oryzae—the causative agent of rice blast disease—aspergillin PZ provides a unique phenotypic tool that induces moderate conidial deformation at 89 nM . This application is not replicable with other cytochalasan-class compounds such as aspochalasin D or cytochalasin B, which lack this specific morphological deformation phenotype at comparable concentrations [1]. Procurement of aspergillin PZ is therefore essential for research programs specifically investigating conidial morphology pathways in this agriculturally significant pathogen .

Long-Term Stability for Natural Product Programs

Academic and industrial natural product research groups conducting multi-year structure-activity relationship (SAR) studies or maintaining compound libraries should prioritize aspergillin PZ procurement based on its documented 2-3 year powder stability at -20°C . This validated stability profile reduces the risk of degradation-driven batch variability that can confound longitudinal pharmacological studies and enables cost-effective bulk procurement strategies without specialized -80°C storage infrastructure [1].

Application

Selection Property

Validation Focus

Antimicrobial screening studies

Narrow-spectrum selectivity profile

Species-specific MIC endpoint review

Leukemia subtype cell-model studies

Lineage-selective cytotoxicity profile

HL-60 vs. THP-1 endpoint comparison review

Phytopathology morphogenesis studies

Conidial deformation phenotype

Morphology endpoint monitoring

Natural product compound libraries

Long-term powder stability profile

Stability endpoint validation review

• [1] Cayman Chemical. Aspergillin PZ Product Datasheet. Item No. 27722. View Source